molecular formula C7H15NO2 B8382317 2-(2-Ethyl-oxazolidin-3-yl)-ethanol

2-(2-Ethyl-oxazolidin-3-yl)-ethanol

Cat. No.: B8382317
M. Wt: 145.20 g/mol
InChI Key: DFLQLXVRHGRRKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Ethyl-oxazolidin-3-yl)-ethanol is a useful research compound. Its molecular formula is C7H15NO2 and its molecular weight is 145.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H15NO2

Molecular Weight

145.20 g/mol

IUPAC Name

2-(2-ethyl-1,3-oxazolidin-3-yl)ethanol

InChI

InChI=1S/C7H15NO2/c1-2-7-8(3-5-9)4-6-10-7/h7,9H,2-6H2,1H3

InChI Key

DFLQLXVRHGRRKR-UHFFFAOYSA-N

Canonical SMILES

CCC1N(CCO1)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 250 mL flask containing diethanolamine (2,9 mL, 30 mmol d=1,0955) in dichloromethane (60 mL) under nitrogen atmosphere, was added potassium carbonate (8,3 g, 60 mmol, 2 eq.) before adding at 0° C. dropwise propionaldehyde (2,73 mL, 37,5 mmol, 1,25 eq.). The reaction was warmed to room temperature and stirred for 3 h. The potassium carbonate was filtered with a sinter funnel and washed several times with dichloromethane. After evaporation of the combined organic phases, 4,994 g of crude product was obtained. The product was purified by distillation under vacuum to give the title compound (3,87 g, 87% yield). 1H NMR (CDCl3, 400 MHz) d?(ppm): 3,93 (dd, J=4,3 Hz, J=6,4 Hz, H); 3,92-3,82 (m, 2H); 3,71-3,58 (m, 2H); 3,26 (ddd, J=5,5 Hz, J=6,5 Hz, J=12,2 Hz, H); 2,83 (ddd, J=4,9 Hz, J=8,2 Hz, J=12,7 Hz, H); 2,66 (dt, J=7,0 Hz, J=10,0 Hz, H); 2,55 (dt, J=3,9 Hz, J=12,2 Hz, H); 1,60 (ddq, J=4,3 Hz, J=7,4 Hz, J=14,1 Hz); 1,51 (ddq, J=6,4 Hz, J=7,4 Hz, J=14,1 Hz); 0,95 (t, J=7,4 Hz, 3H). 13C NMR (CDCl3, 129,9 MHz) d?(ppm): 97,5; 64,1; 60,0; 55,1; 51,7; 26,8; 8,9.
Quantity
30 mmol
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
60 mmol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
87%

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